Cas no 15679-25-1 (Pyrene, 4,5-dimethyl-)

• Product Name: Pyrene, 4,5-dimethyl-
• CAS No: 15679-25-1
• Molecular Formula: C₁₈H₁₄
• Molecular Weight: 230.303764820099
• CID: 137127
• PubChem ID: 12404084

Pyrene, 4,5-dimethyl- Properties

Names and Identifiers

• Pyrene, 4,5-dimethyl-
• 4,5-Dimethylpyrene
• 4,5-Dimethylpyren
• 4,5-dimethyl-pyrene
• 4,5-Dimethylpyrene200µg
• Pyrene,4,5-dimethyl
• J5P0PZD3HY
• 15679-25-1
• UNII-J5P0PZD3HY
• Pyrene,4,5-dimethyl-
• DTXSID60496647
• Q27281228
• AKOS015911406

• InChIKey： MCZKPUHBCIHFBZ-UHFFFAOYSA-N
• Inchi： 1S/C18H14/c1-11-12(2)16-8-4-6-14-10-9-13-5-3-7-15(11)17(13)18(14)16/h3-10H,1-2H3
• SMILES： C12C3=CC=CC1=C(C)C(C)=C1C=CC=C(C=C3)C=21

Computed Properties

• Exact Mass: 230.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 230.109550447g/mol
• Heavy Atom Count: 18
• Complexity: 288
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 5.20080
• PSA: 0.00000
• Boiling Point: 406.6 °C at 760 mmHg
• Flash Point: 191.5 °C
• Density: 1.183

Pyrene, 4,5-dimethyl- Security Information

Pyrene, 4,5-dimethyl- Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%